Cas no 1540034-11-4 (Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate)

Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate is a spirocyclic compound featuring a fused bicyclic structure with a ketone functionality at the 4-position. This intermediate is valuable in organic synthesis, particularly in the construction of complex heterocycles and bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its rigid spiro scaffold contributes to conformational constraint, making it useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound’s well-defined reactivity profile allows for further functionalization at the carbonyl position, enabling diverse derivatization pathways. It is commonly employed in pharmaceutical research and fine chemical synthesis.

Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate structure

1540034-11-4 structure

Product Name:Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate

CAS No:1540034-11-4

MF:C₁₃H₂₁NO₃

MW:239.310744047165

MDL:MFCD29034871

CID:4604805

PubChem ID:83681693

Update Time:2025-06-07

Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate
- t-Butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate
- Z2235409326
- 1540034-11-4
- CS-0309936
- EN300-243671
- AS-83960
- 1-Boc-1-azaspiro[4.4]nonan-4-one
- 1-Boc-4-oxo-1-azaspiro[4.4]nonane
- SY206747
- AKOS023414338
- MFCD29034871
- Tert-butyl4-oxo-1-azaspiro[4.4]nonane-1-carboxylate
- P19822
- Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate
- MDL： MFCD29034871
- Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-6-10(15)13(14)7-4-5-8-13/h4-9H2,1-3H3
- InChI Key： HHRNOJABFMZQFA-UHFFFAOYSA-N
- SMILES： O=C1CCN(C(=O)OC(C)(C)C)C21CCCC2

Computed Properties

Exact Mass: 239.15214353 g/mol
Monoisotopic Mass: 239.15214353 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 46.6
Molecular Weight: 239.31

Tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM472974-1g	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	95%+	1g	$865	2023-01-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1586-100MG	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	100MG	￥ 693.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1586-250MG	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	250MG	￥ 1,155.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1586-500MG	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	500MG	￥ 1,617.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1586-1G	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	1g	￥ 2,310.00	2023-04-03
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1586-10G	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	10g	￥ 11,550.00	2023-04-03
eNovation Chemicals LLC	D656036-100mg	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	100mg	$150	2024-07-21
eNovation Chemicals LLC	D656036-250MG	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	250mg	$225	2024-07-21
eNovation Chemicals LLC	D656036-500MG	tert-butyl 4-oxo-1-azaspiro[4.4]nonane-1-carboxylate	1540034-11-4	97%	500mg	$300	2024-07-21